Cas no 25082-33-1 (Naphth[2,3-h]isoquinoline)

• Product Name: Naphth[2,3-h]isoquinoline
• CAS No: 25082-33-1
• MF: C₁₇H₁₁N
• MW: 229.275943994522
• CID: 279860
• PubChem ID: 32787
• Update Time: 2025-04-19

Naphth[2,3-h]isoquinoline Chemical and Physical Properties

Names and Identifiers

• Naphth[2,3-h]isoquinoline
• naphtho[2,3-h]isoquinoline
• BRN 4413709
• 2-Azabenz[a]anthracene
• CCRIS 1599
• 2-Azabenz(a)anthracene
• NAPHTH(2,3-h)ISOQUINOLINE
• DTXSID50179775
• 25082-33-1

• Inchi： 1S/C17H11N/c1-2-4-14-10-16-15(9-13(14)3-1)6-5-12-7-8-18-11-17(12)16/h1-11H
• InChI Key： ATALFKCHFKJEIN-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=C3C=C4C=CC=CC4=CC3=C2C=1

Computed Properties

• Exact Mass: 229.08923
• Monoisotopic Mass: 229.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89